Cas no 53428-24-3 (4H-1-Benzopyran-3-carboxaldehyde, 8-methoxy-4-oxo-)

• Product name: 4H-1-Benzopyran-3-carboxaldehyde, 8-methoxy-4-oxo-
• CAS No: 53428-24-3
• MF: C₁₁H₈O₄
• MW: 204.17882
• CID: 357283
• PubChem ID: 15113138

4H-1-Benzopyran-3-carboxaldehyde, 8-methoxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde, 8-methoxy-4-oxo-
• 8-methoxy-4-oxochromene-3-carbaldehyde
• 8-Methoxy-4-oxo-4H-1-benzopyran-3-carbaldehyde
• SCHEMBL11614605
• 8-Methoxychromone-3-carboxaldehyde
• CKEDZWWMONCZLW-UHFFFAOYSA-N
• 8-Methoxy-4-oxo-4H-chromene-3-carbaldehyde
• 3-Formyl-8-methoxychromone
• DTXSID30568421
• 53428-24-3

• Inchi： InChI=1S/C11H8O4/c1-14-9-4-2-3-8-10(13)7(5-12)6-15-11(8)9/h2-6H,1H3
• InChI Key： CKEDZWWMONCZLW-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2C(C(=COC1=2)C=O)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones